4-{[3-(2-furyl)-2-methyl-2-propen-1-ylidene]amino}-5-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-[(E)-3-(furan-2-yl)-2-methylprop-2-enylidene]amino]-3-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H14N4OS/c1-12(10-14-8-5-9-21-14)11-17-20-15(18-19-16(20)22)13-6-3-2-4-7-13/h2-11H,1H3,(H,19,22)/b12-10+,17-11+
• InChI Key: MIRPWNWHWCCNDA-SVSXJNCISA-N
• Canonical SMILES: CC(=CC1=CC=CO1)C=NN2C(=NNC2=S)C3=CC=CC=C3
• Isomeric SMILES: C/C(=C\C1=CC=CO1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3
• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 4-amino-3-(2-furyl)-5-mercapto-4H-1,2,4-triazole was prepared by a one-pot reaction, which started with the reaction of 2-furoic acid hydrazide with carbon disulfide in ethanolic potassium hydroxide. This formed a potassium dithiocarbazinate intermediate, followed by a cyclo-condensation with excess hydrazine to produce the s-triazole.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 344.825. It contains several functional groups, including a furyl group, a propenylidene group, an amino group, a phenyl group, a triazole ring, and a thiol group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been found, similar compounds have been reported to undergo various reactions. For example, 1H-1,2,4-Triazole-3-thiol, a mercapto-substituted 1,2,4-triazole ligand, exhibits tautomerism in solution and forms novel luminescent polymers with cadmium (II) salts. It also undergoes regioselective S-alkylation to form a series of S-substituted derivatives.